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Compound of Interest

Compound Name: Isopropyl tiglate

CAS No.: 1733-25-1

Cat. No.: B167597 Get Quote

Isopropyl tiglate, an unsaturated ester with the molecular formula C₈H₁₄O₂, is recognized for

its characteristic sweet, fruity, and ethereal aroma. It serves as a key component in the flavor

and fragrance industry and may be present as an intermediate or impurity in various chemical

manufacturing processes. Accurate and precise quantification of Isopropyl tiglate is critical for

quality control in consumer products, ensuring batch-to-batch consistency, and for safety

assessments in toxicological and environmental studies.

This application note presents a detailed, robust, and validated Gas Chromatography-Mass

Spectrometry (GC-MS) method for the quantification of Isopropyl tiglate. As a Senior

Application Scientist, this guide is structured to provide not only a step-by-step protocol but

also the underlying scientific rationale for key experimental choices, ensuring the method's

trustworthiness and easy adaptation in diverse laboratory settings. The methodology is

grounded in established principles outlined by regulatory bodies such as the U.S. Food and

Drug Administration (FDA) and the European Medicines Agency (EMA), as well as

pharmacopeial standards.[1][2]

Analyte Physicochemical Characteristics
A thorough understanding of the analyte's properties is the foundation of any robust analytical

method.

Table 1: Physicochemical Properties of Isopropyl Tiglate
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Property Value Source

Chemical Structure
Propan-2-yl (2E)-2-methylbut-

2-enoate

Molecular Formula C₈H₁₄O₂ [3]

Molecular Weight 142.20 g/mol [3]

Appearance Colorless liquid [4]

Boiling Point ~199.8 °C [4]

Solubility
Miscible with alcohol; low

water solubility
[3][5]

Volatility
Sufficiently volatile for GC

analysis
[6][7]

These properties, particularly its volatility and preference for organic solvents, make GC-MS

the ideal analytical technique for its separation and quantification.[6][8]

Method Development and Rationale
The development of this quantitative method follows a logical progression, beginning with

sample preparation and culminating in highly selective detection by mass spectrometry.
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Sample Preparation Strategy

GC Separation Optimization

MS Detection & Quantification

Assess Sample Matrix
(e.g., Fragrance Oil, Process Stream)

Select Solvent
(High volatility, analyte solubility)
e.g., Hexane, Dichloromethane

Choose Preparation Technique
(Dilute & Shoot vs. Extraction)

Column Selection
(Based on Analyte Polarity)

Mid-polarity: 5% Phenyl Polysiloxane

Inject Prepared Sample

Inlet Parameters
(Split/Splitless Injection)

Optimize for sensitivity vs. concentration

Oven Temperature Program
(Ramp rate optimization)

Balance resolution and run time

Ionization Mode
(Electron Ionization - EI)

Standard for creating reproducible spectra

Eluted Analyte Transfer

Acquisition Mode
(Full Scan vs. SIM)

Full Scan for identification, SIM for quantification

Ion Selection (SIM)
Select characteristic, abundant ions

(Quantifier & Qualifiers)

Logical Flow of GC-MS Method Development.

Click to download full resolution via product page

Caption: Logical Flow of GC-MS Method Development.
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Detailed Application Protocol
Materials and Reagents

Isopropyl Tiglate Certified Reference Material (CRM): Purity ≥98%

Internal Standard (IS): e.g., Cyclohexyl acetate or other suitable non-interfering ester.

Solvents: GC-grade Hexane, Dichloromethane, or Ethyl Acetate.[6]

Glassware: Class A volumetric flasks, pipettes, and autosampler vials (1.5 mL) with PTFE-

lined septa.[9]

Instrumentation
A standard Gas Chromatograph coupled with a Mass Spectrometer is required.

Gas Chromatograph: Agilent 8890 GC, Shimadzu GC-2030, or equivalent, equipped with a

split/splitless injector.

Mass Spectrometer: Agilent 5977B MSD, Shimadzu GCMS-QP2020 NX, or equivalent single

quadrupole mass spectrometer.

GC Column: A non-polar or mid-polarity column is recommended. A good starting point is a

30 m x 0.25 mm ID, 0.25 µm film thickness 5% Phenyl Polysiloxane-based column (e.g., DB-

5ms, HP-5ms, ZB-5).[10] This phase provides excellent selectivity for a wide range of volatile

and semi-volatile compounds.[11]

Preparation of Standards and Samples
Primary Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of Isopropyl tiglate CRM

into a 25 mL volumetric flask. Dissolve and dilute to volume with the selected solvent (e.g.,

Hexane).

Internal Standard (IS) Stock Solution (1000 µg/mL): Prepare a stock solution of the chosen

IS in the same manner.

Working Calibration Standards: Prepare a series of calibration standards by serial dilution of

the primary stock solution. A typical range would be 0.1, 0.5, 1.0, 5.0, 10.0, and 25.0 µg/mL.
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Fortify each calibration level with the IS to a constant concentration (e.g., 5 µg/mL).

Sample Preparation:

Accurately weigh a known amount of the sample matrix into a volumetric flask.

Add the IS to the same final concentration as in the calibration standards.

Dilute with the solvent to bring the expected Isopropyl tiglate concentration within the

calibration range.

Vortex thoroughly and transfer an aliquot to a GC vial. For matrices with particulates,

centrifugation or filtration is required before transfer.[6]

GC-MS Instrumental Parameters
Table 2: Recommended GC-MS Conditions
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Parameter Setting Rationale

GC Inlet

Splitless Mode (for trace

analysis) or Split (e.g., 20:1 for

higher concentrations)

Splitless mode enhances

sensitivity for low-level

quantification.

Injection Volume 1 µL
Standard volume for good

peak shape and reproducibility.

Inlet Temperature 250 °C

Ensures rapid and complete

vaporization of the analyte

without thermal degradation.[7]

Carrier Gas Helium, Constant Flow Mode
Inert gas providing good

chromatographic efficiency.

Flow Rate 1.2 mL/min

Optimal flow rate for a 0.25

mm ID column, balancing

speed and resolution.

Oven Program

Initial Temperature 60 °C, hold for 1 min
Allows for sharp peak focusing

at the head of the column.

Ramp Rate 15 °C/min to 280 °C

A moderate ramp provides

good separation from other

matrix components.

Final Hold Hold at 280 °C for 5 min

Ensures elution of any less

volatile compounds and cleans

the column.

MS Parameters

Ion Source Temp. 230 °C
Standard temperature for

robust ionization.

Quadrupole Temp. 150 °C
Standard temperature for

stable mass filtering.

Ionization Mode Electron Ionization (EI) at 70

eV

Universal mode that produces

reproducible fragmentation
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patterns for library matching.

Acquisition Mode Selected Ion Monitoring (SIM)

Enhances sensitivity and

selectivity by monitoring only

specific ions of interest.[12]

SIM Ions

To be determined from the

mass spectrum of Isopropyl

Tiglate

Quantifier Ion
m/z 83 (Most abundant,

characteristic fragment)

Qualifier Ion 1 m/z 55 For confirming analyte identity.

Qualifier Ion 2 m/z 142 (Molecular Ion, M⁺) Confirms the molecular weight.

Note: The selection of SIM ions is based on the predicted mass spectrum of Isopropyl tiglate,

where the base peak is often the acylium ion [C₅H₇O]⁺ (m/z 83) resulting from the cleavage of

the isopropyl group.

Method Validation Protocol
A robust analytical method must be validated to prove its suitability for the intended purpose.

[13] The validation protocol should adhere to guidelines from regulatory bodies like the FDA,

EMA, or standards from the USP.[1][2][14][15]
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Core Validation Parameters

Precision Sub-types

Specificity & Selectivity
(No interference at RT)

Linearity & Range
(Correlation Coefficient r ≥ 0.999)

Accuracy
(% Recovery)

Precision
(% RSD)

Repeatability (Intra-day)
n=6 at 3 levels

Intermediate Precision (Inter-day)
Different days, analysts

LOD & LOQ
(S/N Ratio or SD of Intercept)

Robustness
(Varying GC parameters)

Method Validated

Begin Validation Protocol Workflow for Comprehensive Method Validation.

Click to download full resolution via product page

Caption: Workflow for Comprehensive Method Validation.

Table 3: Method Validation Acceptance Criteria
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Parameter Protocol
Acceptance
Criteria

Source

Specificity

Analyze blank matrix,

matrix spiked with IS,

and matrix spiked with

analyte and IS.

No significant

interfering peaks at

the retention time of

the analyte or IS.

[16]

Linearity

Analyze calibration

standards at ≥6

concentration levels.

Plot analyte/IS peak

area ratio vs.

concentration.

Correlation coefficient

(r) ≥ 0.999. Residuals

should be random.

[16]

Accuracy

Analyze Quality

Control (QC) samples

at low, medium, and

high concentrations

(n=5 per level).

Mean recovery within

85-115% of the

nominal value (80-

120% at LLOQ).

[17][18]

Precision

Repeatability (Intra-

day): Analyze QC

samples (n=5 per

level) in a single run.

Intermediate Precision

(Inter-day): Repeat on

different days.

Relative Standard

Deviation (RSD) ≤

15% (≤ 20% at

LLOQ).

[17]

Limit of Quantification

(LOQ)

The lowest standard

on the calibration

curve that meets

accuracy and

precision criteria.

RSD ≤ 20% and

accuracy within 80-

120%.

[17]

Limit of Detection

(LOD)

Typically determined

as the concentration

with a signal-to-noise

ratio (S/N) of ≥ 3.

S/N ≥ 3. [19]
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Robustness

Intentionally vary

method parameters

(e.g., oven ramp rate

±10%, flow rate ±5%).

System suitability

parameters (e.g.,

peak shape,

resolution) remain

acceptable.

[19]

Data Analysis and Quantification
System Suitability: Before analysis, inject a mid-level QC standard multiple times (n=5). The

RSD of the peak area and retention time should be <2% to demonstrate system stability.[14]

[20]

Calibration Curve: Generate a linear regression curve from the calibration standards using

the analyte/IS peak area ratio versus the analyte concentration. A weighting factor (e.g., 1/x

or 1/x²) may be applied if heteroscedasticity is observed.

Quantification: Calculate the concentration of Isopropyl tiglate in unknown samples by

interpolating their analyte/IS peak area ratios from the calibration curve.

Conclusion
This application note provides a comprehensive, scientifically-grounded GC-MS method for the

quantification of Isopropyl tiglate. The protocol is designed for robustness and high

performance, incorporating detailed steps for sample preparation, instrument setup, and data

analysis. By adhering to the outlined method validation procedures, laboratories can ensure the

generation of accurate, reliable, and defensible data suitable for quality control, research, and

regulatory purposes. The causality-driven approach to parameter selection and the integration

of authoritative guidelines establish this protocol as a self-validating system for drug

development professionals and analytical scientists.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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